![molecular formula C9H10N4S B1483435 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide CAS No. 2097987-06-7](/img/structure/B1483435.png)
2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide
Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, such as “2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide”, often involves heterocyclization of various substrates . For instance, the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can produce aminothiophene derivatives .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a thiophene ring, a pyrazole ring, and an acetimidamide group . The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom .
Chemical Reactions Analysis
Thiophene-based analogs, such as “this compound”, have been the subject of extensive research due to their potential biological activities . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Scientific Research Applications
TPPA has been used in a variety of scientific research applications, including the study of enzyme activity, protein-protein interactions, and drug design. TPPA has been used to study the activity of enzymes such as cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. TPPA has also been used to study protein-protein interactions, such as those between enzymes and their substrates. TPPA has also been used in drug design, as it can be used to modify the structure of existing drugs to make them more effective or to reduce their side effects.
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various biological targets
Mode of Action
It is known that thiophene derivatives can interact with biological targets in various ways, such as through hydrogen bonding or π-π stacking . The pyrazole moiety in the compound could potentially interact with biological targets through similar mechanisms.
Biochemical Pathways
Thiophene derivatives have been shown to exhibit a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Thiophene derivatives have been shown to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
TPPA has several advantages for laboratory experiments. It is relatively easy to synthesize, and it can be used to study a variety of biochemical and physiological processes. Additionally, TPPA is relatively stable, and can be stored for long periods of time without degrading. However, TPPA also has several limitations for laboratory experiments. It has a relatively low solubility in water, and it can be difficult to accurately measure its concentration in a solution. Additionally, TPPA can be toxic to cells, and care must be taken when using it in experiments.
Future Directions
Given the versatility of TPPA, there are a number of potential future directions for research. One potential direction is to further study the mechanism of action of TPPA, as this could lead to the development of more effective drugs and therapies. Additionally, further studies could be conducted to determine the effects of TPPA on other biochemical and physiological processes, such as cell signaling pathways. Another potential direction is to develop more efficient methods for synthesizing TPPA, as this could lead to more cost-effective production of the molecule for use in research and laboratory experiments. Finally, further research could be conducted into the potential therapeutic applications of TPPA, as this could lead to the development of new drugs and treatments for a variety of diseases and conditions.
properties
IUPAC Name |
2-(4-thiophen-2-ylpyrazol-1-yl)ethanimidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4S/c10-9(11)6-13-5-7(4-12-13)8-2-1-3-14-8/h1-5H,6H2,(H3,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWQDLXHXKMDIQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CN(N=C2)CC(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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